Cas no 347370-50-7 (5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate)

5-Chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate is a halogenated quinoline derivative with potential applications in medicinal chemistry and organic synthesis. Its structure combines a chloro-iodo-substituted quinoline core with a diethylcarbamate functional group, offering reactivity for further derivatization. The presence of both chlorine and iodine enhances its utility in cross-coupling reactions, while the carbamate moiety provides stability and modulates solubility. This compound may serve as a versatile intermediate in the development of pharmaceuticals, agrochemicals, or materials science. Its well-defined molecular architecture allows for precise modifications, making it valuable for researchers exploring structure-activity relationships or novel synthetic pathways.

5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate structure

347370-50-7 structure

Product Name:5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate

CAS No:347370-50-7

MF:C₁₄H₁₄ClIN₂O₂

MW:404.630634784698

CID:6551381

Update Time:2025-10-27

5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

- 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate
- 5-chloro-7-iodoquinolin-8-yl diethylcarbamate
- Carbamic acid, diethyl-, 5-chloro-7-iodo-8-quinolinyl ester (9CI)
- Inchi： 1S/C14H14ClIN2O2/c1-3-18(4-2)14(19)20-13-11(16)8-10(15)9-6-5-7-17-12(9)13/h5-8H,3-4H2,1-2H3
- InChI Key： FCOVJQMHJXZKDV-UHFFFAOYSA-N
- SMILES： C(OC1=C2C(=C(Cl)C=C1I)C=CC=N2)(=O)N(CC)CC

Experimental Properties

Density: 1.650±0.06 g/cm3(Predicted)
Boiling Point: 463.8±45.0 °C(Predicted)
pka: -0.02±0.43(Predicted)

5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1021-0995-2μmol	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1021-0995-5μmol	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1021-0995-10μmol	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1021-0995-20μmol	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1021-0995-1mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1021-0995-2mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1021-0995-3mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1021-0995-4mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1021-0995-5mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1021-0995-10mg	5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate	347370-50-7	90%+	10mg	$79.0	2023-05-17

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Additional information on 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate

Comprehensive Overview of 5-Chloro-7-Iodoquinolin-8-yl N,N-Diethylcarbamate (CAS No. 347370-50-7)

The compound 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate (CAS No. 347370-50-7) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and iodo substituents on the quinoline backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for halogenated quinoline derivatives has surged, driven by their role in developing antimicrobial agents and anticancer drugs. The presence of both chlorine and iodine in 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate enhances its reactivity, enabling diverse functionalization pathways. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where researchers optimize molecular scaffolds for targeted biological effects.

From a synthetic perspective, CAS No. 347370-50-7 serves as a versatile building block. Its N,N-diethylcarbamate moiety offers stability while allowing further modifications, a feature highly sought after in high-throughput screening libraries. Laboratories focusing on heterocyclic chemistry often prioritize such compounds to explore novel kinase inhibitors or enzyme modulators, addressing current challenges in personalized medicine.

Environmental and regulatory considerations also shape the discourse around this compound. With the rise of green chemistry principles, researchers are investigating sustainable methods to synthesize halogenated quinolines like 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate. Questions such as "How to reduce heavy metal waste in halogenation reactions?" or "Biodegradability of quinoline-based compounds" frequently appear in academic and industrial forums, reflecting broader societal concerns.

The analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. Its crystalline properties and solubility profiles are critical for formulation scientists working on drug delivery systems, another hot topic in pharmaceutical development circles.

In conclusion, 5-chloro-7-iodoquinolin-8-yl N,N-diethylcarbamate represents a compelling case study at the intersection of chemical innovation and applied research. As the scientific community continues to explore its potential, this compound may unlock answers to pressing questions in life sciences and beyond, making it a noteworthy subject for ongoing investigation.